Cas no 2034575-41-0 (1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one)

• Product Name: 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one
• CAS No: 2034575-41-0
• MF: C₁₇H₂₀ClN₃O₃
• MW: 349.812003135681
• CID: 5336543
• Update Time: 2025-10-29

1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone
• 1-[3-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethanone
• 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one

• Inchi： 1S/C17H20ClN3O3/c1-11-14(12(2)24-20-11)8-17(22)21-7-3-4-13(10-21)23-16-5-6-19-9-15(16)18/h5-6,9,13H,3-4,7-8,10H2,1-2H3
• InChI Key： SZOUSWIHOSNIDT-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(CC2C(C)=NOC=2C)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 439
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5

Additional information on 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one

Introduction to Compound with CAS No. 2034575-41-0 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 2034575-41-0 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a promising candidate for various therapeutic applications. The compound is formally known as 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one, which highlights its intricate chemical composition and potential biological activity.

In recent years, there has been a surge in research focused on developing novel pharmacological agents that can target specific biological pathways with high precision. The structural features of this compound, particularly the presence of a piperidine ring and an oxazole moiety, suggest that it may exhibit potent interactions with biological targets. These structural elements are well-documented for their role in modulating various cellular processes, making this compound a subject of intense scientific investigation.

The piperidine ring is a common structural motif in many bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids. In particular, the 3-chloropyridine substituent appended to the piperidine ring introduces a region of electronic diversity that can influence the compound's interactions with biological targets. This substitution pattern has been explored in numerous drug discovery programs, often yielding compounds with enhanced binding affinity and selectivity.

Similarly, the oxazole group appended to the ethanone backbone adds another layer of complexity to the compound's structure. Oxazoles are heterocyclic compounds that are known for their stability and ability to engage in multiple types of non-covalent interactions with biological molecules. The 3,5-dimethyl substitution on the oxazole ring further enhances its binding potential by introducing hydrophobic interactions and steric effects that can be finely tuned during drug design.

Recent studies have begun to elucidate the potential therapeutic applications of this compound. Researchers have hypothesized that its unique structural features may make it effective in modulating pathways associated with neurological disorders, inflammation, and cancer. Preliminary in vitro studies have shown promising results, indicating that the compound can interact with specific enzymes and receptors involved in these pathways.

One particularly exciting area of research involves the potential use of this compound as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of kinase activity is implicated in a wide range of diseases, making them attractive targets for therapeutic intervention. The combination of a piperidine and an oxazole moiety in this compound suggests that it may be able to bind to the ATP-binding pockets of kinases, thereby inhibiting their activity.

In addition to its potential as a kinase inhibitor, this compound has also shown promise as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, including arthritis and cardiovascular disorders. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic option for these conditions. Further research is needed to fully understand its mechanism of action and optimize its efficacy.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex structure and the multiple functional groups involved. Advanced synthetic methodologies have been employed to construct its core framework, ensuring high yield and purity. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also provide valuable insights into how similar complex molecules can be designed and produced.

As research continues to progress, it is likely that new applications for this compound will be discovered. The combination of computational modeling and experimental validation will be crucial in understanding its full potential. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, the compound with CAS number 2034575-41-0, formally known as 1-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethan-1-one, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for studying various disease mechanisms and developing new therapeutic agents. As our understanding of its properties grows, so too will its potential applications in medicine.